Cas no 2219374-36-2 (3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 2219374-36-2
• MF: C₁₃H₁₈N₂O₄S
• MW: 298.358022212982
• CID: 5783554
• PubChem ID: 165606140
• Update Time: 2025-06-08

3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1708075
• 3-{[(tert-butoxy)carbonyl]amino}-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid
• 2219374-36-2
• 3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C13H18N2O4S/c1-12(2,3)19-11(18)15-13(9-6-20-7-14-9)4-8(5-13)10(16)17/h6-8H,4-5H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： YPUWUDQUBRWXSO-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C1(CC(C(=O)O)C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 298.09872823g/mol
• Monoisotopic Mass: 298.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 117Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid

Introduction to 3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid (CAS No: 2219374-36-2)

3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid, identified by its CAS number 2219374-36-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by a cyclobutane core functionalized with an amino group and a thiazole moiety, both of which are known for their diverse biological activities. The presence of a tert-butoxy carbonyl (Boc) group further enhances its utility as an intermediate in the synthesis of more complex molecules, particularly in drug development.

The structural features of 3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid make it a promising candidate for further derivatization and exploration in medicinal chemistry. The cyclobutane ring, being a strained hydrocarbon, often contributes to the binding affinity and specificity of small-molecule drugs. Meanwhile, the thiazole ring is a well-documented pharmacophore found in numerous bioactive natural products and synthetic drugs, including antibiotics, antivirals, and anti-inflammatory agents. The combination of these structural elements suggests potential applications in the design of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater precision. Studies have indicated that derivatives of cyclobutane-containing molecules may exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic disorders and inflammatory diseases. Specifically, the Boc-protected amino group provides stability during synthetic procedures while allowing for selective deprotection under mild acidic or basic conditions, making it an ideal building block for peptide mimetics and peptidomimetics.

In the context of drug discovery, 3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid has been explored as a precursor for synthesizing analogs with enhanced pharmacological properties. For instance, modifications at the thiazole ring can alter electronic and steric properties, influencing receptor binding affinity. Additionally, the cyclobutane scaffold can be further functionalized to introduce additional pharmacophores or improve metabolic stability. Such structural modifications are critical in optimizing lead compounds for clinical trials.

The compound’s relevance is further underscored by its potential role in addressing unmet medical needs. Current research highlights its utility in developing inhibitors targeting enzymes involved in cancer metabolism and inflammation. The thiazole moiety, in particular, has been shown to interact with heme-binding proteins and metalloenzymes, which are key players in various pathological processes. By leveraging the structural versatility of 3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid, chemists can design molecules that disrupt these pathological pathways effectively.

From a synthetic chemistry perspective, this compound exemplifies the importance of multi-functional intermediates in streamlining drug development pipelines. The Boc protection strategy allows for orthogonal functionalization while maintaining reactivity at other positions on the molecule. This flexibility is particularly valuable when designing complex scaffolds that require multiple modifications without compromising yield or purity. Recent publications have demonstrated successful applications of similar strategies in synthesizing bioactive heterocycles with therapeutic potential.

The exploration of 3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid also aligns with broader trends in green chemistry and sustainable drug synthesis. Researchers are increasingly focusing on developing methodologies that minimize waste and hazardous reagents while maximizing efficiency. The use of readily available starting materials and scalable synthetic routes ensures that this compound remains accessible for academic and industrial applications alike.

In conclusion,3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid (CAS No: 2219374-36-2) represents a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features—combining a strained cyclobutane ring with a bioactive thiazole moiety—make it an attractive scaffold for designing novel therapeutic agents. The stability provided by the Boc protection group further enhances its utility as a synthetic building block. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an important role in advancing drug discovery efforts worldwide.